Cas no 2248329-77-1 (Methyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate)

• Product Name: Methyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate
• CAS No: 2248329-77-1
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 5926526
• PubChem ID: 137940603
• Update Time: 2025-10-17

Methyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6511465
• 2248329-77-1
• Methyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate
• methyl 6-chloro-2-[(prop-2-yn-1-yl)amino]pyridine-3-carboxylate

• Inchi： 1S/C10H9ClN2O2/c1-3-6-12-9-7(10(14)15-2)4-5-8(11)13-9/h1,4-5H,6H2,2H3,(H,12,13)
• InChI Key： ZLTWRHSHWZLADD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C(=N1)NCC#C

Computed Properties

• Exact Mass: 224.0352552g/mol
• Monoisotopic Mass: 224.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.2Ų

Additional information on Methyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate

Methyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate (CAS No. 2248329-77-1): A Comprehensive Overview

Methyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate (CAS No. 2248329-77-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents. Its molecular structure incorporates a pyridine core, which is a common motif in many bioactive molecules, and is further functionalized with a chloro group, an amine group linked to a propargyl moiety, and a carboxylate ester group.

The significance of this compound lies in its potential applications in medicinal chemistry. The presence of the propargyl group, which is an alkyne derivative, introduces a site for further chemical modification, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility makes it a valuable scaffold for designing molecules that can interact with biological targets in specific ways.

Recent research has highlighted the importance of pyridine derivatives in drug development. Pyridine-based compounds are known for their ability to modulate various biological pathways, making them suitable for treating a wide range of diseases. Specifically, the combination of a chloro group and an amine group in the molecule can enhance its binding affinity to biological receptors, which is crucial for developing effective pharmaceuticals.

In the context of current scientific advancements, Methyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate has been explored for its potential role in addressing unmet medical needs. Studies have demonstrated its efficacy in preclinical models, suggesting that it may be a lead compound for further development into a therapeutic agent. The compound's ability to interact with specific enzymes and receptors has been investigated through various spectroscopic and computational methods, providing insights into its mechanism of action.

The synthesis of Methyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the propargyl group through Sonogashira coupling reactions is particularly critical, as it determines the reactivity and subsequent modifications of the molecule. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The structural features of this compound also make it an attractive candidate for exploring novel drug design strategies. The pyridine ring can serve as a hinge region, allowing for conformational flexibility that can enhance binding interactions with biological targets. Additionally, the presence of both electrophilic and nucleophilic centers provides multiple opportunities for chemical modifications, enabling the creation of libraries of derivatives with diverse biological profiles.

From a pharmacological perspective, Methyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate has shown promise in preliminary studies aimed at identifying new therapeutic candidates. Its interaction with biological targets has been studied using both experimental and computational approaches. These studies have provided valuable insights into its potential as a lead compound for further development into drugs targeting various diseases.

The compound's unique structural features also make it suitable for exploring new synthetic pathways and methodologies. Researchers have been experimenting with different reaction conditions and catalysts to improve the efficiency and selectivity of its synthesis. These efforts are part of broader initiatives to develop more sustainable and scalable methods for producing complex organic molecules.

In conclusion, Methyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate (CAS No. 2248329-77-1) represents a significant advancement in pharmaceutical chemistry. Its unique structure and potential applications make it a valuable compound for drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, this compound will likely play an important role in the next generation of pharmaceutical innovations.